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Compound of Interest

Compound Name: 2-Nitroisophthalic acid

Cat. No.: B105565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Nitroisophthalic acid, with the Chemical Abstracts Service (CAS) number 21161-11-5, is an

aromatic dicarboxylic acid that serves as a valuable building block in various chemical

syntheses. Its structure, featuring both nitro and carboxylic acid functional groups, imparts

unique reactivity, making it an important intermediate in the production of dyes, high-

performance polymers, and pharmacologically active molecules. This technical guide provides

an in-depth overview of the properties, synthesis, analysis, and applications of 2-
Nitroisophthalic acid, with a focus on its relevance to research and drug development.

Chemical and Physical Properties
2-Nitroisophthalic acid is a solid, typically appearing as a white to light yellow crystalline

powder. A summary of its key chemical and physical properties is presented in the tables

below.

Table 1: General Properties of 2-Nitroisophthalic Acid
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Property Value

CAS Number 21161-11-5

Molecular Formula C₈H₅NO₆

Molecular Weight 211.13 g/mol

IUPAC Name 2-nitrobenzene-1,3-dicarboxylic acid

Synonyms
2-Nitro-1,3-benzenedicarboxylic acid, 3-

Carboxy-2-nitrobenzoic acid

Table 2: Physical Properties of 2-Nitroisophthalic Acid
Property Value

Melting Point 314 °C

Boiling Point 473.7 ± 40.0 °C (Predicted)

Density 1.671 ± 0.06 g/cm³ (Predicted)

Solubility
Soluble in Dichloromethane, Ethyl Acetate,

Methanol

Physical State Solid, powder to crystal

Synthesis and Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis of 2-Nitroisophthalic
acid are not extensively documented in publicly available literature, the general synthetic

approach involves the nitration of isophthalic acid. It is crucial to distinguish the synthesis of the

2-nitro isomer from its more commonly described 5-nitro isomer. The synthesis of the 5-nitro

isomer typically involves the nitration of isophthalic acid using a mixture of fuming nitric acid

and concentrated sulfuric acid.

A general workflow for such a synthesis is depicted below. Please note that specific reaction

conditions, such as temperature, reaction time, and purification methods, would need to be

optimized for the selective synthesis of the 2-nitro isomer.
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General Synthesis Workflow
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General Synthesis Workflow for Nitroisophthalic Acids

Reaction

Work-up & Purification

Isophthalic Acid

Nitration Reaction
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Quenching
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Filtration
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2-Nitroisophthalic Acid
(and other isomers)
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Conceptual Diagram of MMP Inhibition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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